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Abstract

(24S)-MC 976 is a synthetic analog of Vitamin D3, belonging to a class of compounds
extensively studied for their potential therapeutic applications. Like the endogenous active form
of vitamin D, 1a,25-dihydroxyvitamin D3 (calcitriol), (24S)-MC 976 is anticipated to exert its
biological effects primarily through the Vitamin D Receptor (VDR). This document provides a
comprehensive overview of the chemical structure, properties, and known biological activities
of (24S)-MC 976, with a focus on its potential as an antiproliferative agent. Detailed
experimental protocols for assessing its efficacy and elucidating its mechanism of action are
also presented.

Chemical Structure and Properties

(24S)-MC 976 is a derivative of Vitamin D3, characterized by specific modifications to the side
chain which are intended to modulate its biological activity and metabolic stability.[1][2]

Table 1: Chemical and Physical Properties of (24S)-MC 976
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Property Value Source
Chemical Formula C27H4203 [1112]
Molecular Weight 414.62 g/mol [1][2]
CAS Number 112849-14-6

Synonyms (24S)-MC-976, (24S)-MC976 [1]
Appearance Solid (assumed)

Soluble in organic solvents

Solubility
such as DMSO, ethanol
Store lyophilized at -20°C,
desiccated. In solution, store at
Storage o
-20°C and use within 1 month.
[1][2]
- Stable for 36 months in
Stability

lyophilized form.[1][2]

Chemical Structure:

While a definitive 2D structure diagram for (24S)-MC 976 is not readily available in public
chemical databases, its systematic name and classification as a (24S)-hydroxy substituted
Vitamin D3 analog would define its structure. The core structure is that of secosterol, common
to all vitamin D compounds, featuring a cleaved B-ring. The "(24S)" designation indicates a
specific stereochemical configuration of a hydroxyl group at the 24th position of the side chain.

Biological Activity and Signaling Pathways

As a Vitamin D3 analog, the primary mechanism of action of (24S)-MC 976 is expected to be
the modulation of gene expression through the Vitamin D Receptor (VDR), a nuclear
transcription factor.[3][4][5]

Vitamin D Receptor (VDR) Signaling Pathway
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The canonical VDR signaling pathway is initiated by the binding of a ligand, such as (24S)-MC
976, to the VDR in the cytoplasm. This binding induces a conformational change in the VDR,
leading to its heterodimerization with the Retinoid X Receptor (RXR). The VDR-RXR
heterodimer then translocates to the nucleus and binds to specific DNA sequences known as
Vitamin D Response Elements (VDRES) in the promoter regions of target genes.[6] This
interaction recruits a complex of co-activator or co-repressor proteins, ultimately leading to the
activation or repression of gene transcription.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Vitamin D3 Analog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b602405#24s-mc-976-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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